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Compound of Interest

Compound Name: 2,3-Dichloropropionamide
CAS No.: 19433-84-2
Cat. No.: B092940
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Executive Summary

2,3-Dichloropropionamide (CAS: 19433-84-2) is a halogenated aliphatic amide frequently
utilized as a building block in the synthesis of agrochemicals and pharmaceutical
intermediates. While valuable for its reactivity, this compound presents specific hazards
including acute oral toxicity, severe eye irritation, and the potential for dehydrohalogenation
(release of HCI) under thermal or basic stress.

This guide moves beyond generic safety advice to provide a causal, mechanism-based
protocol for handling 2,3-Dichloropropionamide. By treating the handling process as a
validated system—where every control measure is verified before operation—researchers can
ensure reproducibility and safety.

Chemical Hazard Profile & Identity

Understanding the intrinsic properties of 2,3-Dichloropropionamide is prerequisite to
designing safe engineering controls.
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Physicochemical Properties

Property Value Relevance to Safety

Unique identifier for SDS
CAS Number 19433-84-2 o
verification.

Halogenated amide structure

Molecular Formula CsHsCIzNO o _ ,
implies potential for hydrolysis.
Molecular Weight 141.98 g/mol
) ) ) Risk of dust generation and
Physical State Solid (Crystalline Powder) ) ]
inhalation.
Thermal stability limit; avoid
Melting Point 106°C - 111°C heating near this range in open
systems.
- ) Solvent choice affects skin
Solubility Soluble in Methanol, DMSO

permeation rates.

GHS Hazard Classification

Based on authoritative Safety Data Sheets (TCI America, PubChem), the compound is
classified as follows:

Acute Toxicity, Oral (Category 3): Toxic if swallowed (H301).[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation (H315).[2][3]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation (H319).[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]
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Mechanistic Insight: The alpha-chloro amide motif renders the carbon-chlorine bond susceptible
to nucleophilic attack. In biological systems, this alkylating potential drives its toxicity. In the lab,

this same reactivity means it can rapidly sensitize skin proteins.

Engineering Controls & Personal Protective
Equipment (PPE)[5]

Reliance on PPE alone is a failure of protocol design. The primary barrier must be engineering

controls.

The "Zone of Control" Strategy

The following diagram illustrates the hierarchy of containment required for 2,3-

Dichloropropionamide.
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Engineering Controls
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Personal Protective Equipment
(Last Line of Defense)
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Figure 1: Hierarchy of containment. Safety relies on the integrity of the Primary and Secondary
layers before PPE is engaged.

PPE Specifications[5][6][7][8]

+ Respiratory: Handling the powder requires a NIOSH N95 (minimum) or P100 respirator if
outside a glovebox. Once in solution, a fume hood is sufficient.

« Eye Protection: Chemical splash goggles (ANSI Z87.1) are mandatory. Face shields are
recommended during scale-up (>10g).

« Hand Protection (Critical):

o Material: Nitrile (minimum 5 mil thickness).
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o Protocol: Double-gloving is required.[5] The outer glove should be changed immediately
upon contamination.

o Validation: Inspect gloves for pinholes by inflating them with air prior to use.

Standard Operating Procedure (SOP): Synthesis &
Handling

This protocol utilizes a "Self-Validating" approach. You must confirm specific conditions
(Checkpoints) before proceeding to the next step.

Pre-Operational Validation

 Airflow Check: Verify fume hood face velocity is between 0.4 — 0.6 m/s using a vane
anemometer or the hood's digital monitor.

o Neutralization Prep: Prepare a beaker of saturated Sodium Bicarbonate (NaHCO3) solution.
This will be used to neutralize any immediate minor spills or contaminated spatulas.

Weighing and Solubilization Workflow

Solvent Addition

(Exotherm Check)

Click to download full resolution via product page

Figure 2: Operational workflow for handling 2,3-Dichloropropionamide. Note the feedback
loop for spill management.

Detailed Steps

 Static Control (Weighing): 2,3-Dichloropropionamide is a crystalline powder prone to static
charge.

o Action: Use an anti-static gun on the weighing boat and spatula before dispensing.

o Why: Static discharge can scatter toxic powder outside the balance enclosure.
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¢ Solubilization:
o Action: Add the solid to the solvent, not vice-versa.

o Caution: Avoid strong bases (e.g., NaOH, KOH) during initial dissolution unless intended
for immediate reaction.

o Mechanism:[6] Strong bases can trigger dehydrohalogenation, releasing HCI gas or
causing rapid polymerization/decomposition.

¢ Reaction Monitoring:
o Maintain temperature <50°C unless reflux is required.
o Monitor pH. A rapid drop in pH indicates decomposition (HCI release).

Emergency Response Protocols

In the event of exposure, immediate action is required.[2][7] Do not wait for medical personnel
to arrive before initiating First Aid.

Spill Response Decision Tree

Spill Detected

>

Dry Wet

Powder/Solid Solution

1. Dampen paper towel

1. Absorb (Vermiculite)

2. Do NOT use Water
3. Neutralize Surface

2. Wipe gently (No Dust)
3. Double Bag
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Figure 3: Decision logic for spill remediation. Note the restriction on using water for liquid spills
to prevent spreading.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.

» Skin Contact: Wash with soap and water for 15 minutes. Isolate contaminated clothing in a
sealed bag.

o Eye Contact: Rinse cautiously with water for several minutes.[4][6][8] Remove contact lenses
if present and easy to do.[4][8] Get immediate medical attention.

 Ingestion:Rinse mouth. Do NOT induce vomiting. Immediately call a Poison Center.[2][6][7]
Waste Management

Disposal must comply with local environmental regulations (e.g., RCRA in the US).

e Segregation: Collect in a container marked "Halogenated Organic Waste."

e Incompatibilities: Do NOT mix with strong oxidizing agents (e.g., Nitric Acid) or strong alkalis
in the waste stream.

o Risk:[2][6][9] Mixing with alkalis can generate heat and gas in the waste drum.
o Labeling: Clearly label the waste container with "Toxic" and "Irritant”" pictograms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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